aspartyl-2,3-methanoproline propyl ester
aspartyl-2,3-methanoproline propyl ester
Brand Name:
Vulcanchem
CAS No.:
134732-59-5
VCID:
VC0150514
InChI:
InChI=1S/C13H20N2O5/c1-2-5-20-12(19)13-7-8(13)3-4-15(13)11(18)9(14)6-10(16)17/h8-9H,2-7,14H2,1H3,(H,16,17)/t8?,9-,13-/m0/s1
SMILES:
CCCOC(=O)C12CC1CCN2C(=O)C(CC(=O)O)N
Molecular Formula:
C13H20N2O5
Molecular Weight:
284.31 g/mol
aspartyl-2,3-methanoproline propyl ester
CAS No.: 134732-59-5
Main Products
VCID: VC0150514
Molecular Formula: C13H20N2O5
Molecular Weight: 284.31 g/mol
| CAS No. | 134732-59-5 |
|---|---|
| Product Name | aspartyl-2,3-methanoproline propyl ester |
| Molecular Formula | C13H20N2O5 |
| Molecular Weight | 284.31 g/mol |
| IUPAC Name | (3S)-3-amino-4-oxo-4-[(1S)-1-propoxycarbonyl-2-azabicyclo[3.1.0]hexan-2-yl]butanoic acid |
| Standard InChI | InChI=1S/C13H20N2O5/c1-2-5-20-12(19)13-7-8(13)3-4-15(13)11(18)9(14)6-10(16)17/h8-9H,2-7,14H2,1H3,(H,16,17)/t8?,9-,13-/m0/s1 |
| Standard InChIKey | SNJZXFDYOLIBOC-JDRUZZMFSA-N |
| Isomeric SMILES | CCCOC(=O)[C@]12CC1CCN2C(=O)[C@H](CC(=O)O)N |
| SMILES | CCCOC(=O)C12CC1CCN2C(=O)C(CC(=O)O)N |
| Canonical SMILES | CCCOC(=O)C12CC1CCN2C(=O)C(CC(=O)O)N |
| Synonyms | Asp-2,3-MePro-OPr aspartyl-2,3-methanoproline propyl ester aspartyl-2,3-methanoproline propyl ester, (1S-(1alpha,2(R*),5alpha))-isome |
| PubChem Compound | 131815 |
| Last Modified | Nov 11 2021 |
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